N-1,9-dioxaspiro[5.5]undec-4-yl-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C16H20N4O3/c21-15(11-1-2-13-14(9-11)19-20-18-13)17-12-3-6-23-16(10-12)4-7-22-8-5-16/h1-2,9,12H,3-8,10H2,(H,17,21)(H,18,19,20)
• InChI Key: DWFCRKZLUHVONX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOCC2)CC1NC(=O)C3=CC4=NNN=C4C=C3
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

N-1,9-dioxaspiro[5.5]undec-4-yl-1H-1,2,3-benzotriazole-5-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3 and its molecular weight is 316.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.15354051 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallography and Structural Analysis

The study of 1,5-dioxaspiro[5.5] derivatives, closely related to N-1,9-dioxaspiro[5.5]undec-4-yl-1H-1,2,3-benzotriazole-5-carboxamide, includes the crystal structure and thermodynamic properties. A specific derivative coupled with a benzimidazole moiety was prepared, and its crystal structure was analyzed, confirming its triclinic, P-1 space group classification. This research also included quantum chemical computations to better understand the molecule's structure and properties, with the B3LYP/6-311g (d, p) method providing a good fit for the molecular structure. These findings are significant for designing compounds with desired physical and chemical properties for various applications (Zeng, Wang, & Zhang, 2021).

Organic Synthesis and Antitumor Activity

Another area of application involves the synthesis of derivatives with potential antitumor activity. For instance, dibenzo[1,4]dioxin-1-carboxamides, which share structural similarities with the compound , have been synthesized and evaluated for antitumor activity. These compounds, acting as DNA-intercalating agents, demonstrated activity against P388 leukemia and Lewis lung carcinoma, suggesting a mechanism of action different from classical intercalators and potential utility in overcoming drug resistance (Lee, Palmer, Boyd, Baguley, & Denny, 1992).

Antimicrobial and Antioxidant Activities

Research into N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide derivatives has demonstrated promising antimicrobial and antioxidant activities. These compounds were synthesized using various catalysts and tested against several microorganisms, showing good antimicrobial activity and potent radical scavenging and ferrous ion chelating activity. Such findings underscore the potential of these derivatives in developing new antimicrobial and antioxidant therapies (Sindhe, Bodke, Kenchappa, Telkar, Chandrashekar, & Vinoda, 2016).